Cas no 1805506-29-9 (4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol)

4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol is a fluorinated pyridine derivative with a unique structural profile, combining difluoromethyl, trifluoromethyl, and hydroxymethyl functional groups. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis, leveraging the electron-withdrawing properties of fluorine substituents to enhance reactivity and metabolic stability. The presence of both hydroxyl and hydroxymethyl groups offers versatility for further functionalization. Its trifluoromethyl and difluoromethyl moieties may contribute to improved lipophilicity and bioavailability in target applications. The compound's distinct substitution pattern makes it valuable for research in medicinal chemistry, particularly in the development of bioactive molecules with optimized physicochemical properties.

4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol structure

1805506-29-9 structure

Product Name:4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol

CAS No:1805506-29-9

MF:C₈H₆F₅NO₂

MW:243.130759716034

CID:4890815

Update Time:2025-05-21

4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol
- Inchi： 1S/C8H6F5NO2/c9-7(10)5-3(8(11,12)13)1-14-4(2-15)6(5)16/h1,7,15-16H,2H2
- InChI Key： MCHDVVNJWLYPIG-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(CO)=NC=C1C(F)(F)F)O)F

Computed Properties

Exact Mass: 243.032
Monoisotopic Mass: 243.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 53.4

4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025727-250mg	4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol	1805506-29-9	95%	250mg	$989.80	2022-04-01
Alichem	A029025727-500mg	4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol	1805506-29-9	95%	500mg	$1,668.15	2022-04-01
Alichem	A029025727-1g	4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol	1805506-29-9	95%	1g	$2,895.00	2022-04-01

4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Additional information on 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol

Comprehensive Analysis of 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805506-29-9)

The compound 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805506-29-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, contribute to its enhanced bioactivity and stability. This molecule has garnered attention due to its relevance in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. Researchers are increasingly exploring its utility in addressing drug-resistant infections and metabolic disorders, aligning with current trends in precision medicine.

In the context of sustainable chemistry, 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol stands out due to its potential for green synthesis and reduced environmental impact. The incorporation of fluorine atoms often improves metabolic stability, making it a candidate for next-generation pharmaceuticals. Recent studies highlight its role in modulating oxidative stress pathways, a hot topic in anti-aging research and neurodegenerative disease therapeutics. Its CAS No. 1805506-29-9 is frequently searched in academic databases, reflecting growing interest in its mechanistic studies.

The pyridine-2-methanol core of this compound is a versatile scaffold in medicinal chemistry. Its hydroxy and fluorinated substituents enable selective interactions with biological targets, such as kinases and G-protein-coupled receptors (GPCRs). This specificity is crucial for developing targeted therapies, a major focus in personalized medicine. Additionally, its physicochemical properties, including logP and hydrogen bonding capacity, are optimized for blood-brain barrier penetration, a key consideration in CNS drug development.

From an industrial perspective, 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol is synthesized via multi-step fluorination protocols, often involving catalytic asymmetric synthesis. Innovations in flow chemistry have improved its production efficiency, addressing demands for scalable manufacturing. Its applications extend to crop protection, where fluorinated pyridines are valued for their pesticidal activity and low toxicity to non-target organisms. This aligns with the global push for eco-friendly agrochemicals.

Analytical characterization of CAS No. 1805506-29-9 employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its stereochemical purity and molecular interactions, critical for structure-activity relationship (SAR) studies. The compound’s thermal stability and solubility profile are also extensively documented, supporting formulation development for oral bioavailability enhancement.

Emerging trends in AI-driven drug design have spotlighted 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol as a template for virtual screening. Its pharmacophore features are leveraged in machine learning models to predict novel bioactive molecules. Furthermore, its role in proteolysis-targeting chimeras (PROTACs) is under investigation, tapping into the booming field of targeted protein degradation.

In summary, 4-(Difluoromethyl)-3-hydroxy-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1805506-29-9) exemplifies the convergence of fluorine chemistry and biomedical innovation. Its multifaceted applications—from drug discovery to sustainable agriculture—underscore its importance in modern science. As research progresses, this compound is poised to play a pivotal role in addressing global health challenges and advancing green chemistry initiatives.